2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H17F2N3O2S2/c1-12-4-3-5-13(2)19(12)26-18(28)11-31-22-25-17-6-7-30-20(17)21(29)27(22)16-9-14(23)8-15(24)10-16/h3-10H,11H2,1-2H3,(H,26,28)
• InChI Key: IQZWIRWKCVSTPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)F)F)SC=C3
• Molecular Formula: C22H17F2N3O2S2
• Molecular Weight: 457.5 g/mol
• CAS No.: 1260633-87-1

Description

The compound “2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide” is a complex organic molecule. It has a molecular formula of C22H17F2N3O2S2. This compound is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups including a thieno[3,2-d]pyrimidin-2-yl group, a difluorophenyl group, and an acetamide group.

Scientific Research Applications

Potent Dual Inhibitors

One study focused on synthesizing potential dual inhibitors for thymidylate synthase (TS) and dihydrofolate reductase (DHFR), identifying compounds with potent inhibitory activities. The research underscores the value of the thieno[2,3-d]pyrimidine scaffold in crafting compounds with significant dual human TS-DHFR inhibitory activity (Gangjee et al., 2008).

Crystal Structures

Several studies have been conducted on the crystal structures of related compounds, revealing their folded conformations and the inclination angles between pyrimidine and benzene rings. These structural analyses provide insights into the molecular configurations conducive to specific biological activities (Subasri et al., 2017).

Radioligand Imaging

Another study explored the radiosynthesis of a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET), demonstrating the application of thieno[2,3-d]pyrimidine derivatives in developing diagnostic tools for neurological and oncological research (Dollé et al., 2008).

Vibrational Spectroscopic Signatures

Research on the vibrational spectroscopic signatures of related molecules has been conducted to identify their unique spectral fingerprints. These studies, utilizing Raman and Fourier transform infrared spectroscopy, contribute to the deeper understanding of molecular interactions and the effects of structural variations on these interactions (Jenepha Mary et al., 2022).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor potentials of pyrimidinone and oxazinone derivatives have been evaluated, highlighting the therapeutic potential of these compounds against various bacterial and fungal pathogens, as well as their effectiveness in inhibiting tumor cell growth (Hossan et al., 2012).